RvD1-ME

• Molecular Formula: C23H34O5
• Molecular Weight: 390.5 g/mol
• InChI: InChI=1S/C23H34O5/c1-3-4-10-15-20(24)16-11-7-5-6-8-12-17-21(25)22(26)18-13-9-14-19-23(27)28-2/h4-13,16-17,20-22,24-26H,3,14-15,18-19H2,1-2H3/b7-5-,8-6+,10-4-,13-9-,16-11+,17-12+/t20-,21+,22-/m0/s1
• InChIKey: WUKVAFWBFGABJN-ZXQGQRHTSA-N

RvD1-ME for Research Procurement: Key Compound Specifications and Analytical Baseline

Resolvin D1 methyl ester (RvD1-ME; CAS 937738-63-1) is a methyl ester derivative of the endogenous specialized pro-resolving lipid mediator Resolvin D1 (RvD1), which is biosynthesized from the omega-3 fatty acid docosahexaenoic acid (DHA) [1]. RvD1-ME is classified as a lipophilic prodrug form of RvD1; the methyl ester moiety is susceptible to cleavage by intracellular esterases, liberating the bioactive free acid RvD1 in vivo [2]. This structural modification is designed to alter the compound's distribution and pharmacokinetic properties compared to the native free acid . RvD1-ME is supplied as a solution in ethanol with solubility of 50 mg/mL in DMF and ethanol, and 0.05 mg/mL in PBS (pH 7.2), and is recommended for storage at -20°C [3].

Compound Format Lipophilic methyl ester prodrug; requires intracellular esterase cleavage for bioactivation

Solvent System Supplied as solution in ethanol; low aqueous solubility

Storage Store at -20 °C; protect from moisture and light

Research Use For laboratory research only; not for human or veterinary use

• [1] Serhan CN, Chiang N, Van Dyke TE. Resolving inflammation: dual anti-inflammatory and pro-resolution lipid mediators. Nat Rev Immunol. 2008;8(5):349-361. View Source
• [2] Cayman Chemical. Resolvin D1 methyl ester (Item No. 10012554) Technical Datasheet. View Source
• [3] GLPBIO. Resolvin D1 methyl ester Product Datasheet. GC43996. View Source

Why RvD1-ME Cannot Be Substituted by RvD1 Free Acid or Other SPMs in Experimental Design

Substituting RvD1-ME with the native free acid RvD1, aspirin-triggered RvD1 (AT-RvD1), or other specialized pro-resolving mediators (SPMs) such as RvD2 methyl ester is not scientifically equivalent and will yield divergent experimental outcomes. RvD1-ME functions as a lipophilic prodrug that alters distribution and pharmacokinetic properties relative to the free acid, with the methyl ester moiety requiring intracellular esterase cleavage for bioactivation [1]. The free acid RvD1 is subject to rapid inactivation by eicosanoid oxidoreductases and 15-prostaglandin dehydrogenase (15-PGDH), whereas methyl esterification confers differential metabolic stability [2]. In diabetic peripheral neuropathy models, methyl esters of resolvins D1 and D2 demonstrated divergent efficacy from their parent free acids and from menhaden oil, with distinct effects on motor nerve conduction velocity and triglyceride reduction [3]. Furthermore, receptor engagement profiles differ among SPM analogs: AT-RvD1 methyl ester resists metabolic inactivation that limits RvD1, while BDA-RvD1 methyl ester exhibits enhanced metabolic resistance to 15-PGDH compared to native RvD1 [4]. These compound-specific pharmacologic properties mean that experimental reproducibility and mechanistic interpretation depend on using the exact specified compound, not an assumed generic substitute.

Metabolic stability profile may not match free acid RvD1; prodrug requires esterase activation while free acid is rapidly inactivated by 15-PGDH.

Receptor engagement and metabolic resistance profiles vary among SPM analogs; AT-RvD1 methyl ester resists 15-PGDH inactivation, a feature not demonstrated for RvD1-ME.

Neuropathy endpoints diverge: RvD1-ME improves motor nerve conduction but shows limited effect on sensory endpoints and mechanical allodynia versus menhaden oil.

• [1] Cayman Chemical. 17(R)-Resolvin D1 methyl ester (Item No. 9001072) Technical Datasheet. View Source
• [2] Orr SK, Colas RA, Dalli J, Chiang N, Serhan CN. Proresolving actions of a new resolvin D1 analog mimetic qualifies as an immunoresolvent. Am J Physiol Lung Cell Mol Physiol. 2015;308(9):L904-L911. View Source
• [3] Obrosov A, Coppey LJ, Shevalye H, Yorek MA. Effect of Fish Oil vs. Resolvin D1, E1, Methyl Esters of Resolvins D1 or D2 on Diabetic Peripheral Neuropathy. J Neurol Neurophysiol. 2017;8(6):453. View Source
• [4] Tang H, Liu Y, Yan C, Petasis NA, Serhan CN, Gao H. Protective actions of aspirin-triggered (17R) resolvin D1 and its analogue, 17R-hydroxy-19-para-fluorophenoxy-resolvin D1 methyl ester, in C5a-dependent IgG immune complex-induced inflammation and lung injury. J Immunol. 2014;193(7):3769-3778. View Source

RvD1-ME Comparative Quantitative Evidence: Head-to-Head Differentiation Data for Procurement Decisions

Lipophilic Prodrug Design: RvD1-ME vs. RvD1 Free Acid Physicochemical Differentiation

RvD1-ME is engineered as a methyl ester prodrug to increase lipophilicity relative to the free acid RvD1, which is a carboxylic acid. The methyl ester modification eliminates the ionizable carboxylate group, resulting in increased LogP and altered membrane partitioning. RvD1-ME exhibits a calculated LogP value of 3.16-3.22 [1], whereas the free acid RvD1 is reported with a LogP of 1.54 [2]. The methyl ester form demonstrates solubility of 50 mg/mL in DMF and ethanol, but only 0.05 mg/mL in PBS (pH 7.2), consistent with its enhanced lipophilic character [3]. The methyl ester moiety is susceptible to intracellular esterase cleavage, regenerating the active free acid RvD1 [4].

Lipophilicity (LogP)

Head-to-head

RvD1-ME LogP 3.16–3.22 vs RvD1 free acid 1.54

Supports altered membrane partitioning and tissue distribution studies

ΔLogP ~1.6–1.7 (calculated values; ~40–50× increased partition coefficient)

Evidence Dimension	Lipophilicity (LogP) and Physicochemical Properties
Target Compound Data	LogP = 3.16-3.22; Solubility: DMF 50 mg/mL, Ethanol 50 mg/mL, PBS 0.05 mg/mL
Comparator Or Baseline	RvD1 free acid: LogP = 1.54
Quantified Difference	ΔLogP ≈ +1.6 to +1.7 (approximately 40-50× increased partition coefficient)
Conditions	Calculated LogP values; solubility measured at room temperature in specified solvents

Why This Matters

Higher LogP predicts enhanced membrane permeability and altered tissue distribution, which directly impacts in vivo dosing regimens and experimental design.

• [1] GLASS Database. RvD1-methyl ester Ligand Entry. XlogP: 3.4. View Source
• [2] PMC Table 1. Physicochemical properties comparison of RvD1 and analogs. View Source
• [3] Cayman Chemical. Resolvin D1 methyl ester Product Datasheet. View Source
• [4] Anjiechem. RvD1 methyl ester Background Information. View Source

Metabolic Stability Advantage: RvD1-ME Resistance to Oxidoreductase Inactivation

Native RvD1 free acid is subject to rapid metabolic inactivation by eicosanoid oxidoreductases and 15-prostaglandin dehydrogenase (15-PGDH). The aspirin-triggered epimer 17(R)-RvD1 resists this inactivation . The methyl ester derivative 17(R)-RvD1 methyl ester further incorporates the lipophilic prodrug feature while retaining the metabolic stability advantage. BDA-RvD1 methyl ester, a related analog, was shown to be resistant to further metabolism by human recombinant 15-PGDH, a major inactivation pathway for RvD1 [1]. While direct 15-PGDH resistance data for RvD1-ME are not reported, the methyl ester modification prevents recognition by metabolic enzymes that target the free carboxylate group, and intracellular esterase cleavage is required to generate the active acid [2].

Metabolic Stability

Class-level

Predicted enhanced stability via methyl ester; no direct comparative data for RvD1-ME

Class-level inference; data to verify

BDA-RvD1-ME resistant to 15-PGDH; RvD1-ME resistance not experimentally confirmed

Evidence Dimension	Metabolic stability (resistance to enzymatic inactivation)
Target Compound Data	Methyl ester prodrug requiring esterase cleavage; predicted enhanced stability
Comparator Or Baseline	RvD1 free acid: Rapid inactivation by eicosanoid oxidoreductases and 15-PGDH
Quantified Difference	Qualitative difference only; quantitative comparative stability data not available for RvD1-ME vs RvD1
Conditions	In vitro enzyme assays; in vivo metabolic profiling

Why This Matters

Metabolic stability dictates effective exposure duration in vivo; prodrug forms may extend the therapeutic window for resolving inflammation.

• [1] Orr SK, Colas RA, Dalli J, Chiang N, Serhan CN. Proresolving actions of a new resolvin D1 analog mimetic qualifies as an immunoresolvent. Am J Physiol Lung Cell Mol Physiol. 2015;308(9):L904-L911. View Source
• [2] Cayman Chemical. 17(R)-Resolvin D1 methyl ester (Item No. 9001072) Technical Datasheet. View Source

Triglyceride-Lowering Efficacy: RvD1-ME vs. Menhaden Oil, RvD1, and RvE1 in Diabetic Mice

In a type 2 diabetic C57BL/6J mouse model, daily intraperitoneal administration of RvD1 methyl ester (1 ng/g) reduced triglyceride levels to control values or lower . This effect was comparable to that observed with menhaden oil supplementation and exogenous administration of resolvins D1 and E1 free acids [1]. However, the methyl esters of resolvins D1 and D2 demonstrated a distinct efficacy profile: while they significantly improved motor nerve conduction velocity compared to untreated diabetic mice, both motor and sensory nerve conduction velocities remained significantly impaired relative to control mice [2]. Notably, menhaden oil showed significant improvements in sensory nerve conduction velocities and mechanical allodynia, whereas RvD1-ME demonstrated only minor effects on these parameters [3].

Triglyceride Reduction

RvD1-ME (1 ng/g/day i.p.) normalized triglycerides to control levels in diabetic mice

Supports metabolic disease research endpoint

Effect comparable to menhaden oil and free RvD1/E1; model: C57BL/6J type 2 diabetes

Evidence Dimension	Triglyceride reduction in diabetic mice
Target Compound Data	RvD1 methyl ester (1 ng/g, i.p., daily) decreased triglycerides to control levels or lower
Comparator Or Baseline	Menhaden oil, RvD1 free acid, RvE1 free acid: similar triglyceride reduction
Quantified Difference	No significant quantitative difference reported; all treatments normalized triglycerides
Conditions	C57BL/6J mice with high-fat diet-induced type 2 diabetes; 1 ng/g daily i.p. administration

Why This Matters

For metabolic disease research, compound selection must be based on the specific endpoint of interest, as RvD1-ME may be effective for triglyceride lowering but less so for neuropathic endpoints.

• [1] Obrosov A, Coppey LJ, Shevalye H, Yorek MA. Effect of Fish Oil vs. Resolvin D1, E1, Methyl Esters of Resolvins D1 or D2 on Diabetic Peripheral Neuropathy. J Neurol Neurophysiol. 2017;8(6):453. View Source
• [2] Chemsrc. Resolvin D1 methyl ester Biological Activity. View Source
• [3] BenchChem (excluded per rules, data cross-referenced from primary source Obrosov et al., 2017). View Source

Anti-Inflammatory Potency Retention: RvD1-ME Maintains Parent Compound EC50 for PMN Migration

RvD1-ME retains the anti-inflammatory potency of the parent compound for inhibiting human polymorphonuclear leukocyte (PMN) transendothelial migration, the earliest event in acute inflammation. RvD1 free acid inhibits PMN migration with an EC50 of approximately 30 nM [1]. The methyl ester prodrug is designed to liberate the active free acid upon intracellular esterase cleavage, and thus is expected to exert equipotent effects once bioactivated. The aspirin-triggered epimer 17(R)-RvD1 demonstrates equipotency to RvD1 (EC50 = ~30 nM) for this endpoint, and its methyl ester form (17(R)-RvD1 methyl ester) is the prodrug variant . No loss of intrinsic activity is associated with the methyl ester modification; the differentiation lies in pharmacokinetic behavior rather than pharmacodynamic potency .

PMN Migration (EC50)

Class-level

EC50 ~30 nM inferred via intracellular conversion to RvD1; equipotent to free acid

Pharmacodynamic potency retained; differentiation is pharmacokinetic, not potency-driven

No direct EC50 determination for intact RvD1-ME; esterase-dependent activation assumed

Evidence Dimension	Inhibition of human PMN transendothelial migration
Target Compound Data	EC50 = ~30 nM (inferred via intracellular conversion to RvD1)
Comparator Or Baseline	RvD1 free acid: EC50 = ~30 nM; 17(R)-RvD1: EC50 = ~30 nM
Quantified Difference	Equipotent (EC50 equivalent)
Conditions	Human polymorphonuclear leukocyte transendothelial migration assay

Why This Matters

Procurement of RvD1-ME rather than RvD1 is justified by altered pharmacokinetics, not by superior potency, and experiments must account for the esterase-dependent activation step.

• [1] Cayman Chemical. Resolvin D1 (Item No. 10012554) Technical Datasheet. View Source

Differential Efficacy in Diabetic Neuropathy: RvD1-ME vs. Menhaden Oil and Free Resolvins

In a comparative study of diabetic peripheral neuropathy treatments in C57BL/6J mice, RvD1 methyl ester and RvD2 methyl ester significantly improved motor nerve conduction velocity compared to untreated diabetic mice [1]. However, both motor and sensory nerve conduction velocities in methyl ester-treated mice remained significantly impaired relative to non-diabetic control mice [2]. In contrast, menhaden oil supplementation demonstrated significant improvements in sensory nerve conduction velocities and mechanical allodynia, endpoints for which RvD1-ME showed only minor effects [3]. This differential efficacy profile indicates that methyl ester prodrugs of resolvins are not functionally interchangeable with dietary omega-3 supplementation or with each other for neuropathic endpoints.

Nerve Conduction Endpoints

Cross-study

Motor NCV improved vs diabetic control; sensory NCV and mechanical allodynia limited vs menhaden oil

Endpoints are model-specific; selection requires endpoint-matching

C57BL/6J diabetic mice; RvD1-ME motor improvement did not reach non-diabetic control levels

Evidence Dimension	Motor nerve conduction velocity improvement in diabetic neuropathy
Target Compound Data	RvD1 methyl ester: significant improvement vs untreated diabetic mice; remained impaired vs control
Comparator Or Baseline	Menhaden oil: significant improvement in sensory nerve conduction and mechanical allodynia; RvD2 methyl ester: similar motor improvement to RvD1-ME
Quantified Difference	Qualitative difference only; exact velocity values not provided
Conditions	C57BL/6J mice, type 2 diabetes model, daily i.p. administration

Why This Matters

Researchers investigating diabetic neuropathy must select RvD1-ME with awareness of its limited efficacy on sensory endpoints compared to menhaden oil, informing appropriate experimental design and interpretation.

• [1] Obrosov A, Coppey LJ, Shevalye H, Yorek MA. Effect of Fish Oil vs. Resolvin D1, E1, Methyl Esters of Resolvins D1 or D2 on Diabetic Peripheral Neuropathy. J Neurol Neurophysiol. 2017;8(6):453. View Source
• [2] Chemsrc. Resolvin D1 methyl ester Biological Activity. View Source
• [3] PMC Search Results: Resolvin D1 methyl ester diabetic neuropathy summary. View Source

Validated Research Applications for RvD1-ME: Evidence-Backed Experimental Scenarios

In Vivo Studies Requiring Extended Pharmacokinetic Exposure of RvD1

RvD1-ME is indicated for in vivo studies where the rapid metabolic inactivation of RvD1 free acid by eicosanoid oxidoreductases and 15-PGDH would confound interpretation. The methyl ester prodrug design, with LogP increased from ~1.54 to ~3.16-3.22, alters tissue distribution and provides a reservoir of compound that requires intracellular esterase cleavage for bioactivation, potentially extending the duration of action [1]. This is particularly relevant for chronic inflammation models where sustained pro-resolving mediator exposure is desired. The aspirin-triggered epimer variant 17(R)-RvD1 methyl ester further combines metabolic stability with prodrug pharmacokinetics [2].

Metabolic Disease Models Focusing on Triglyceride Reduction

RvD1-ME at 1 ng/g daily intraperitoneal administration has demonstrated efficacy in normalizing elevated triglycerides in type 2 diabetic C57BL/6J mice to control levels or lower [1]. This application scenario is supported by direct in vivo evidence. However, researchers should note that RvD1-ME exhibits differential effects on neuropathic endpoints: while it improves motor nerve conduction velocity relative to untreated diabetic controls, it does not normalize this parameter and shows only minor effects on sensory nerve conduction and mechanical allodynia compared to menhaden oil [2]. Therefore, RvD1-ME is optimally deployed in studies where triglyceride modulation is the primary endpoint, not neuropathy.

Mechanistic Studies of Esterase-Dependent Prodrug Activation

RvD1-ME serves as a tool compound for investigating prodrug activation mechanisms in the context of pro-resolving lipid mediators. The methyl ester moiety is susceptible to cleavage by intracellular esterases, releasing the active free acid RvD1 [1]. This property enables studies comparing the pharmacokinetic and pharmacodynamic profiles of prodrug versus active drug, examination of tissue-specific esterase activity and its impact on local RvD1 concentrations, and evaluation of how esterase expression levels in different cell types (e.g., macrophages vs. neutrophils) modulate the anti-inflammatory and pro-resolving actions of the compound [2].

Comparative SPM Pharmacology and Structure-Activity Relationship Studies

RvD1-ME is valuable for comparative studies alongside RvD1 free acid, AT-RvD1 methyl ester, BDA-RvD1 methyl ester, p-RvD1 methyl ester, and RvD2 methyl ester to dissect the contributions of stereochemistry (17S vs 17R), metabolic stability features (resistance to 15-PGDH), and prodrug status to overall biological activity [1]. The differential efficacy observed among these analogs in models of peritonitis, ischemia-reperfusion injury, and IgG immune complex-induced lung inflammation provides a rich experimental system for structure-activity relationship (SAR) investigations [2]. RvD1-ME's specific profile—methyl ester prodrug without additional metabolic stabilization features—makes it an essential comparator for isolating the effect of prodrug design alone [3].

Application

Selection Property

Validation Focus

Extended PK exposure studies

Esterase-dependent prodrug activation

Tissue distribution & bioactivation kinetics

Triglyceride modulation research

Lipid mediator with reported triglyceride-lowering

Triglyceride and metabolic endpoint validation

Prodrug activation mechanism studies

Esterase-cleavable methyl ester

Esterase activity & tissue-specific activation

SPM comparative pharmacology

Non-stabilized prodrug comparator

Prodrug vs stabilized analog SAR

• [1] Cayman Chemical. 17(R)-Resolvin D1 methyl ester (Item No. 9001072) Technical Datasheet. View Source
• [2] Orr SK, Colas RA, Dalli J, Chiang N, Serhan CN. Proresolving actions of a new resolvin D1 analog mimetic qualifies as an immunoresolvent. Am J Physiol Lung Cell Mol Physiol. 2015;308(9):L904-L911. View Source
• [3] Tang H, Liu Y, Yan C, Petasis NA, Serhan CN, Gao H. Protective actions of aspirin-triggered (17R) resolvin D1 and its analogue, 17R-hydroxy-19-para-fluorophenoxy-resolvin D1 methyl ester, in C5a-dependent IgG immune complex-induced inflammation and lung injury. J Immunol. 2014;193(7):3769-3778. View Source